
An In-Depth Technical Guide to 5-(4-
Chlorophenyl)-2-methoxypyridine

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
5-(4-Chlorophenyl)-2-

methoxypyridine

CAS No.: 1198416-70-4

Cat. No.: B598246

Get Quote

Introduction

In the landscape of modern medicinal chemistry and materials science, pyridine scaffolds

represent a cornerstone of molecular design. Their prevalence in over 7,000 known drugs

underscores their versatility as a bioisosteric replacement for benzene rings, often enhancing

biological activity and refining pharmacokinetic profiles.[1] This guide provides a detailed

technical overview of a specific substituted pyridine, 5-(4-Chlorophenyl)-2-methoxypyridine,

a compound of interest for researchers in drug discovery and organic synthesis. We will delve

into its core identifiers, physicochemical properties, a proposed synthetic pathway grounded in

established methodologies, potential applications, and essential safety protocols.

PART 1: Core Identification and Chemical Properties
A precise understanding of a compound's identity and fundamental properties is the bedrock of

any scientific investigation. These identifiers ensure reproducibility and are critical for database

searches, regulatory submissions, and computational modeling.
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Primary Identifiers
The unique Chemical Abstracts Service (CAS) number is the most critical identifier for this

compound, ensuring unambiguous identification in literature and databases.

Identifier Value Source

CAS Number 1198416-70-4 [2]

IUPAC Name
5-(4-chlorophenyl)-2-

methoxypyridine
N/A

Molecular Formula C₁₂H₁₀ClNO [2]

MDL Number MFCD20491458 [2]

Structural and Physicochemical Data
The structural and physicochemical properties dictate the compound's behavior in both

chemical and biological systems, influencing everything from solubility to membrane

permeability.
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Property Value Source/Method

Molecular Weight 219.67 g/mol [2]

Canonical SMILES
COC1=NC=C(C=C1)C2=CC=

C(C=C2)Cl
[2]

Appearance
Predicted: White to off-white

solid
Based on similar compounds

Melting Point Not experimentally determined N/A

Boiling Point Not experimentally determined N/A

Solubility

Predicted to be soluble in

common organic solvents

(e.g., DMSO,

Dichloromethane, Methanol).

Limited aqueous solubility is

expected.

Based on structural motifs

PART 2: Synthesis and Mechanistic Rationale
While specific literature detailing the synthesis of 5-(4-Chlorophenyl)-2-methoxypyridine is

not readily available, a robust and highly plausible synthetic route can be designed based on

well-established cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This

method is a cornerstone of modern organic synthesis for its reliability and tolerance of diverse

functional groups.

Proposed Synthetic Workflow: Suzuki-Miyaura Coupling
The logical approach involves the palladium-catalyzed cross-coupling of a pyridine-containing

precursor with a phenylboronic acid derivative.

Caption: Proposed Suzuki-Miyaura coupling workflow for synthesis.

Step-by-Step Experimental Protocol (Hypothetical)
This protocol is adapted from established procedures for similar pyridine derivatives.[3]
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Vessel Preparation: To a dry round-bottom flask under an inert nitrogen atmosphere, add 5-

bromo-2-methoxypyridine (1.0 eq), 4-chlorophenylboronic acid (1.1 eq), and a suitable base

such as potassium phosphate (K₃PO₄) (2.0 eq).

Solvent and Catalyst Addition: Add a degassed solvent system, typically a mixture of dioxane

and water. To this stirred suspension, add the palladium catalyst, such as

Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄) (e.g., 1-5 mol%).

Reaction Execution: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the

reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS). The reaction is generally complete within 8-12 hours.

Work-up and Extraction: Upon completion, cool the mixture to room temperature and add

distilled water. Extract the aqueous layer with an organic solvent like ethyl acetate or

dichloromethane (3x).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter,

and concentrate under reduced pressure. The resulting crude product can be purified via

column chromatography on silica gel to yield the pure 5-(4-Chlorophenyl)-2-
methoxypyridine.

Causality and Experimental Choices
Catalyst Choice: Pd(PPh₃)₄ is selected for its efficacy in a wide range of Suzuki couplings. Its

primary role is to facilitate the catalytic cycle involving oxidative addition, transmetalation,

and reductive elimination.

Base Function: The base (K₃PO₄) is crucial for the transmetalation step, activating the

boronic acid by forming a more nucleophilic boronate species, which then transfers the aryl

group to the palladium center.

Inert Atmosphere: An inert atmosphere (Nitrogen or Argon) is essential to prevent the

oxidation and deactivation of the Pd(0) catalyst, ensuring the catalytic cycle proceeds

efficiently.
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PART 3: Applications in Research and Drug
Development
While direct applications of 5-(4-Chlorophenyl)-2-methoxypyridine are not extensively

documented, its structural motifs—the substituted pyridine ring and the chlorophenyl group—

are prevalent in compounds with significant biological activity. This makes it a valuable building

block for generating libraries of novel compounds for screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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